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Compound of Interest

Compound Name: 16:0 DNP PE

Cat. No.: B15544405

An In-depth Technical Guide to the Safe Handling of 16:0 DNP PE Powder

This guide provides comprehensive safety and handling precautions for 1,2-dipalmitoyl-sn-
glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl) (ammonium salt), hereafter referred to
as 16:0 DNP PE. It is intended for researchers, scientists, and drug development professionals
who may handle this compound in a laboratory setting. The dinitrophenyl (DNP) moiety confers
specific hazards that require stringent safety protocols.

Compound Identification and Properties

e Chemical Name: 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl)
(ammonium salt)[1][2]

Synonyms: 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine-N-(2,4-dinitrophenyl)
(ammonium salt)[1]

Appearance: Powder

Storage Temperature: -20°C[1][3][4][5]

Stability: Stable for at least one year at the recommended storage temperature. It is light-
sensitive.[1][4]

Hazard Identification and Toxicology
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While some safety data sheets (SDS) for 16:0 DNP PE do not classify it as a hazardous
mixture, the presence of the 2,4-dinitrophenyl group warrants significant caution. The parent

compound, 2,4-dinitrophenol (DNP), is classified as acutely toxic, flammable, and potentially

explosive when dry.[6] Furthermore, a solution of 16:0 DNP PE in chloroform has been

assigned several hazard classifications.

Summary of Potential Hazards:

Hazard Class Description

The DNP moiety is known
to be acutely toxic.[6] A
chloroform solution of

Acute Toxicity 16:0 DNP PE is classified
as Acute Toxicity 3
(Inhalation) and Acute
Toxicity 4 (Oral).

Source

[6]

Skin Irritation Causes skin irritation.[5]

[5]

Causes serious eye irritation.

[5]

Eye Irritation

[5]

. o Suspected of causing cancer
Carcinogenicity (Cat 2
ategory 2).

) o Suspected of damaging the
Reproductive Toxicity ]
unborn child (Category 2).

The parent compound, 2,4-
dinitrophenol, can be highly
explosive when dry, heated, or
exposed to shock or friction.[6]
Dry 2,4-dinitrophenylhydrazine
Explosive Hazard is also sensitive to shock and

friction.[7] While the lipid
conjugate is not explicitly
classified as explosive, this
potential hazard from the DNP

group must be respected.

[6]7]
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| Combustible Dust | As a powder, further processing may result in the formation of combustible
dusts, which can form explosive mixtures with air.[3][8] |[3][8] |

Safe Handling and Storage

Adherence to strict handling and storage protocols is mandatory to minimize risk.

Engineering Controls

o Ventilation: Always handle 16:0 DNP PE powder in a well-ventilated area.[5] Given the
toxicity of the DNP moiety, handling the powder exclusively within a certified chemical fume
hood is strongly recommended.[9]

o Static Control: To prevent ignition of combustible dust, ground and bond all containers and
receiving equipment during transfer.[9][10] Use of explosion-proof electrical equipment is
advised where large quantities are handled.[10]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[°]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for safe handling.
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PPE Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(nitrile or Viton are suitable for
DNP compounds).[9]

To prevent skin contact.
Gloves must be inspected
before use and removed using
the proper technique to avoid

contaminating skin.[8][9]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[8]

To protect eyes from dust

particles and splashes.

Body Protection

Laboratory coat. For larger
quantities or where significant
dust is generated, additional
protective clothing to prevent

skin exposure is necessary.[8]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Generally not required if
handled within a fume hood.[8]
If nuisance levels of dust are
present, a NIOSH-approved
N95 or P1 dust mask can be
used.[8]

To prevent inhalation of the

powder.

Storage

Store at -20°C.[1][3][4][5]

Protect from light.[1][4][9]

Keep the container tightly closed in a dry, well-ventilated place.[3][5][8]

Store away from heat, sparks, open flames, and other sources of ignition.
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Workflow for Handling 16:0 DNP PE Powder

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A4

Verify Chemical Fume
Hood is Operational

A4

Gather All Necessary
Equipment and Reagents

Proceed to Handling

Hangdling
Y

Remove 16:0 DNP PE
from -20°C Storage

A4

Allow to Equilibrate to
Room Temperature in Desiccator

A4

Weigh Powder in Fume Hood
(Use anti-static weigh boat)

A

Dissolve or Use
as Required

Proceed to Cleanup

Cleanup g; Disposal

Decontaminate Glassware
and Work Surfaces

A4

Dispose of Contaminated
Waste in Lined Container

A4

Doff and Dispose of
Gloves Properly

A4

Wash Hands Thoroughly
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Caption: A workflow diagram for the safe handling of 16:0 DNP PE powder.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15544405?utm_src=pdf-body-img
https://www.benchchem.com/product/b15544405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Exposure Route First Aid Protocol Source

Move the person to fresh air. If
breathing is difficult or has

Inhalation stopped, provide artificial [5][8]
respiration. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash
) the affected area with soap
Skin Contact [51[6][8]
and plenty of water for at least
15 minutes. Seek medical

attention if irritation occurs.

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, lifting the
upper and lower eyelids
Eye Contact ) [516][8]
occasionally. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Rinse mouth thoroughly with
water. Do not induce vomiting.
_ Never give anything by mouth
Ingestion _ (81191
to an unconscious person. Call
a poison control center or seek

immediate medical attention.

Spill and Leak Procedures

In the event of a spill, follow a clear and systematic procedure to ensure safety.
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Spill Response Decision Tree

Spill of 16:0 DNP PE Powder Occurs

Evacuate Immediate Area
Alert Others

'

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

'

Prevent Dust Cloud Formation
(Do not sweep dry)

'

Gently Cover with Wet Paper Towels
or Use a HEPA-filtered Vacuum

l

Carefully Scoop Up Material
Place in a Labeled, Lined,
Sealable Waste Container

'

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According
to Institutional and Local Regulations

Click to download full resolution via product page

Caption: A decision tree for responding to a spill of 16:0 DNP PE powder.
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Key Spill Response Steps:

Avoid Dust Formation: Do not use dry sweeping to clean up the powder.[3][8]

Containment: Carefully cover the spill to prevent dispersal.

Collection: Sweep up the material and place it in a suitable, closed container for disposal.[8]

Decontamination: Clean the affected area thoroughly.

Waste Disposal: Dispose of the waste in a dedicated, lined container, following institutional
and local regulations. All waste from DNP compounds should be handled as hazardous.[6]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[8] For major fires, evacuate the area and fight the fire remotely due to the risk of
explosion.

e Hazards from Combustion: May produce carbon oxides and other toxic fumes.

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Disposal Considerations

Waste disposal must be conducted in strict accordance with all federal, state, and local
environmental regulations.

» Dispose of the compound and any contaminated materials (e.g., gloves, weigh boats, paper
towels) in a dedicated, clearly labeled, and lined hazardous waste container.[6]

» Do not dispose of DNP waste with other chemical waste unless it is part of a mixture.[6]

o Contaminated containers may retain product residue and should be treated as hazardous.[9]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.avantiresearch.com/images/MSDS/AvantiPolarLipids_SDS_880160P.pdf
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=810528
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=810528
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=810528
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=810528
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://research.uga.edu/docs/CSP1500/Dinitrophenol-Various.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 16:0 DNP PE
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544405#safety-and-handling-precautions-for-16-0-
dnp-pe-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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